Cas no 1190311-77-3 (6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1190311-77-3
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 2170007
• PubChem ID: 21061733
• Update Time: 2025-06-10

6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methyl-4-azaindole
• 6-chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine
• FCH1163373
• AK203895
• CS-0335059
• SCHEMBL8269416
• DB-242746
• 1190311-77-3
• 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine

• Inchi： 1S/C8H7ClN2/c1-5-2-7-8(11-5)3-6(9)4-10-7/h2-4,11H,1H3
• InChI Key： HQZNAOPBKYQWFY-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C=C(C)NC=2C=1

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine

Introduction to 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1190311-77-3)

6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1190311-77-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and therapeutic applications. The unique structural features of 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine consists of a pyrrole ring fused with a pyridine ring, substituted with a chlorine atom at the 6-position and a methyl group at the 2-position. This arrangement provides the molecule with distinct electronic and steric properties that contribute to its biological activity. Recent studies have highlighted the importance of these structural features in modulating the interactions of the compound with various biological targets.

In the realm of medicinal chemistry, 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling pathways and disease progression. This makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine has also been explored for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including those responsible for viral infections such as hepatitis C and influenza. The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating disease symptoms.

The pharmacokinetic properties of 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations while minimizing adverse effects. Additionally, the compound has demonstrated good stability under physiological conditions, which is crucial for maintaining its therapeutic efficacy.

In terms of safety and toxicity, extensive in vitro and in vivo studies have been conducted to evaluate the potential side effects of 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, ongoing research is necessary to fully understand its long-term safety profile and to identify any potential adverse effects that may arise during prolonged use.

The development pipeline for 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine-based drugs is advancing rapidly, with several compounds derived from this scaffold currently in various stages of clinical trials. These trials are aimed at evaluating the safety and efficacy of these compounds in treating specific diseases. For example, one derivative has shown promising results in phase II clinical trials for treating chronic myeloid leukemia (CML), demonstrating significant improvements in patient outcomes compared to existing treatments.

In conclusion, 6-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1190311-77-3) represents a valuable asset in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and diverse biological activities make it a promising lead compound for the development of novel therapeutics targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use, highlighting its potential to significantly impact patient care and healthcare outcomes.